Angiotensin I human acetate hydrate

• Molecular Formula: C64H95N17O17
• Molecular Weight: 1374.5 g/mol
• IUPAC Name: acetic acid;2-[[2-[[2-[[1-[2-[[2-[[2-[[2-[[2-[(2-amino-3-carboxypropanoyl)amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-methylbutanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylpentanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]pyrrolidine-2-carbonyl]amino]-3-phenylpropanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]-4-methylpentanoic acid;hydrate
• InChI: InChI=1S/C62H89N17O14.C2H4O2.H2O/c1-7-35(6)51(78-56(87)44(25-37-17-19-40(80)20-18-37)74-58(89)50(34(4)5)77-53(84)42(15-11-21-68-62(64)65)71-52(83)41(63)28-49(81)82)59(90)75-46(27-39-30-67-32-70-39)60(91)79-22-12-16-48(79)57(88)73-43(24-36-13-9-8-10-14-36)54(85)72-45(26-38-29-66-31-69-38)55(86)76-47(61(92)93)23-33(2)3;1-2(3)4;/h8-10,13-14,17-20,29-35,41-48,50-51,80H,7,11-12,15-16,21-28,63H2,1-6H3,(H,66,69)(H,67,70)(H,71,83)(H,72,85)(H,73,88)(H,74,89)(H,75,90)(H,76,86)(H,77,84)(H,78,87)(H,81,82)(H,92,93)(H4,64,65,68);1H3,(H,3,4);1H2
• InChI Key: GQMWNZUFNXZMDE-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(C(=O)NC(CC1=CN=CN1)C(=O)N2CCCC2C(=O)NC(CC3=CC=CC=C3)C(=O)NC(CC4=CN=CN4)C(=O)NC(CC(C)C)C(=O)O)NC(=O)C(CC5=CC=C(C=C5)O)NC(=O)C(C(C)C)NC(=O)C(CCCN=C(N)N)NC(=O)C(CC(=O)O)N.CC(=O)O.O

Description

Angiotensin I human acetate hydrate is a biologically active peptide that plays a crucial role in the renin-angiotensin system, which regulates blood pressure and fluid balance in the body. It is a precursor to angiotensin II, a potent vasoconstrictor that increases blood pressure. Angiotensin I is produced by the enzymatic cleavage of angiotensinogen, a protein synthesized by the liver .

Preparation Methods

Synthetic Routes and Reaction Conditions

Angiotensin I human acetate hydrate can be synthesized through solid-phase peptide synthesis (SPPS), a method commonly used for the production of peptides. The synthesis involves the stepwise addition of amino acids to a growing peptide chain anchored to a solid resin. The reaction conditions typically include the use of protecting groups to prevent unwanted side reactions and the use of coupling reagents to facilitate the formation of peptide bonds .

Industrial Production Methods

Industrial production of this compound involves large-scale SPPS, followed by purification processes such as high-performance liquid chromatography (HPLC) to achieve the desired purity. The final product is then lyophilized to obtain a stable powder form suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

Angiotensin I human acetate hydrate undergoes several types of chemical reactions, including:

Hydrolysis: The peptide bonds in angiotensin I can be hydrolyzed by proteolytic enzymes, leading to the formation of smaller peptide fragments.

Oxidation: Certain amino acid residues in angiotensin I, such as methionine, can undergo oxidation under specific conditions.

Common Reagents and Conditions

Hydrolysis: Enzymes such as angiotensin-converting enzyme (ACE) are commonly used to hydrolyze angiotensin I to produce angiotensin II.

Oxidation: Oxidizing agents such as hydrogen peroxide can be used to oxidize specific amino acid residues in angiotensin I.

Major Products Formed

Angiotensin II: The primary product formed from the hydrolysis of angiotensin I by ACE.

Oxidized Peptides: Products formed from the oxidation of specific amino acid residues.

Scientific Research Applications

Angiotensin I human acetate hydrate has a wide range of scientific research applications, including:

Chemistry: Used as a model peptide for studying peptide synthesis and hydrolysis reactions.

Biology: Investigated for its role in the renin-angiotensin system and its effects on blood pressure regulation.

Medicine: Studied for its potential therapeutic applications in treating hypertension and cardiovascular diseases.

Industry: Utilized in the development of diagnostic assays and as a calibration standard in mass spectrometry.

Mechanism of Action

Angiotensin I human acetate hydrate exerts its effects through its conversion to angiotensin II by ACE. Angiotensin II then binds to angiotensin receptors, leading to vasoconstriction and increased blood pressure. The renin-angiotensin system also regulates fluid balance by modulating the release of aldosterone, which promotes sodium and water retention .

Comparison with Similar Compounds

Similar Compounds

Angiotensin II: A potent vasoconstrictor derived from angiotensin I.

Angiotensinogen: The precursor protein from which angiotensin I is derived.

Angiotensin III: A peptide formed from the further cleavage of angiotensin II.

Uniqueness

Angiotensin I human acetate hydrate is unique in its role as a precursor to angiotensin II, making it a critical component of the renin-angiotensin system. Its ability to be converted into a potent vasoconstrictor highlights its importance in blood pressure regulation and fluid balance .